Cas no 2223008-80-6 (5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester)

5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester structure
2223008-80-6 structure
Product Name:5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester
CAS No:2223008-80-6
MF:C16H26BNO2
MW:275.1941447258
CID:6815435
PubChem ID:133639002
Update Time:2025-03-04

5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • CS-33287
    • 5-Methyl-6-(sec-butyl)pyridine-3-boronic acid pinacol ester
    • 2223008-80-6
    • Inchi: 1S/C16H26BNO2/c1-8-11(2)14-12(3)9-13(10-18-14)17-19-15(4,5)16(6,7)20-17/h9-11H,8H2,1-7H3
    • InChI Key: FEZMDGLCZVNVCP-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(C(C)=C2)C(C)CC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 275.2056592Da
  • Monoisotopic Mass: 275.2056592Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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